Cas no 2229655-66-5 (1-(difluoromethoxy)-3-(2-nitroethenyl)benzene)

• Product Name: 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene
• CAS No: 2229655-66-5
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 6132257
• PubChem ID: 137729643
• Update Time: 2025-10-28

1-(difluoromethoxy)-3-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene
• 2229655-66-5
• EN300-1954983

• Inchi： 1S/C9H7F2NO3/c10-9(11)15-8-3-1-2-7(6-8)4-5-12(13)14/h1-6,9H/b5-4+
• InChI Key： PWUYNWPECDTMEP-SNAWJCMRSA-N
• SMILES： FC(OC1=CC=CC(/C=C/[N+](=O)[O-])=C1)F

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Additional information on 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene

Professional Introduction to Compound with CAS No. 2229655-66-5 and Product Name: 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene

1-(difluoromethoxy)-3-(2-nitroethenyl)benzene, identified by its CAS number 2229655-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic heterocycles that exhibit unique structural and functional properties, making it a promising candidate for various biochemical applications. The presence of both a difluoromethoxy group and a 2-nitroethenyl substituent imparts distinct reactivity and potential biological activity, which has been the focus of numerous studies in recent years.

The difluoromethoxy moiety is particularly noteworthy due to its ability to influence the electronic properties of the aromatic ring. Fluorine atoms, being highly electronegative, can modulate the electron density distribution, thereby affecting the compound's interaction with biological targets. This feature has been exploited in the design of novel drug candidates, where fluorinated derivatives often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. In contrast, the 2-nitroethenyl group introduces a region of high reactivity, making the compound a valuable intermediate in synthetic chemistry. The nitro group can undergo reduction to form an amine, while the double bond offers opportunities for further functionalization through reactions such as hydrogenation or cross-coupling.

Recent advancements in medicinal chemistry have highlighted the potential of 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene as a scaffold for developing new therapeutic agents. Researchers have been particularly interested in its potential applications in oncology and anti-inflammatory drug discovery. Studies have demonstrated that derivatives of this compound can interact with specific enzymes and receptors involved in cancer cell proliferation and inflammation pathways. The ability to fine-tune the chemical structure through modifications of the difluoromethoxy and 2-nitroethenyl groups allows for the optimization of binding affinity and selectivity, which are critical factors in drug development.

In addition to its pharmaceutical relevance, 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene has shown promise in materials science applications. The unique electronic properties conferred by the fluorine atoms make it a candidate for use in organic semiconductors and optoelectronic devices. The compound's ability to absorb and emit light within specific spectral ranges has been explored in the development of novel light-emitting diodes (LEDs) and photovoltaic cells. These applications leverage the compound's ability to undergo energy transfer and charge separation, processes that are essential for efficient energy conversion.

The synthesis of 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene presents unique challenges due to its complex structure. However, recent methodologies have improved the efficiency and scalability of its production. Advances in catalytic processes have enabled the selective introduction of both fluorine and nitro substituents onto the aromatic ring, minimizing unwanted side reactions. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste generation and energy consumption.

From a regulatory perspective, compounds like 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene must undergo rigorous testing to ensure safety and efficacy before being considered for clinical use. Preclinical studies are essential for evaluating their pharmacological properties, including toxicity, pharmacokinetics, and interactions with biological systems. These studies often involve complex experimental designs that require interdisciplinary collaboration between chemists, biologists, and pharmacologists.

The future prospects for 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions continues to evolve, new opportunities for utilizing this compound are likely to emerge. Whether in drug development or advanced materials science, 1-(difluoromethoxy)-3-(2-nitroethenyl)benzene represents a testament to the power of organic chemistry in addressing complex challenges.